Cas no 2138025-17-7 (1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 2138025-17-7
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 5991401
• PubChem ID: 165480802
• Update Time: 2025-05-19

1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine
• 1-[2-(1,2-thiazol-5-yl)ethyl]-1H-1,2,3-triazol-4-amine
• 2138025-17-7
• EN300-1113903

• Inchi： 1S/C7H9N5S/c8-7-5-12(11-10-7)4-2-6-1-3-9-13-6/h1,3,5H,2,4,8H2
• InChI Key： RRFZJVMYHWFXRL-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 195.05786648g/mol
• Monoisotopic Mass: 195.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.9Ų

Additional information on 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine

Introduction to 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 2138025-17-7) and Its Emerging Applications in Chemical Biology

1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine, identified by its unique Chemical Abstracts Service (CAS) number 2138025-17-7, represents a structurally sophisticated compound with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its integration of thiazole and triazole moieties, has garnered attention due to its versatile pharmacophoric properties and promising biological activities. The compound's architecture combines a thiazole ring—a well-documented scaffold in medicinal chemistry—with an ethyl side chain terminated by a triazole unit, further functionalized with an amine group at the 4-position. Such a design not only enhances its molecular complexity but also opens avenues for diverse interactions with biological targets.

The thiazole core is renowned for its presence in numerous bioactive natural products and synthetic drugs, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Its sulfur-containing atom contributes to unique electronic and steric properties, influencing the compound's reactivity and binding affinity. In contrast, the triazole ring—a three-membered aromatic structure—has been extensively explored for its stability and ability to engage in hydrogen bonding interactions. The presence of both these heterocycles in 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine suggests a synergistic effect between the two moieties, potentially enhancing its biological efficacy.

The amine functionality at the 4-position of the triazole ring introduces another layer of modularity, allowing for further derivatization and customization. This feature is particularly valuable in drug discovery pipelines, where pharmacological properties can be fine-tuned by altering the electronic and steric environment around the amine group. The compound's overall structure positions it as a promising candidate for exploring novel therapeutic strategies across multiple disease indications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that the thiazole moiety may interact with hydrophobic pockets or aromatic residues in protein targets, while the triazole ring could form critical hydrogen bonds with polar amino acid side chains or backbone atoms. The amine group's ability to engage in salt bridge interactions or coordinate with metal ions further broadens its potential applications. These insights are derived from large-scale virtual screening campaigns and molecular dynamics simulations conducted on homology models of relevant biological targets.

In vitro investigations have begun to unravel the mechanistic aspects of 1-2-(1,2-thiazol-5-yl)ethyl-1H-1,2,3-triazol-4-amine's biological activity. Preliminary data suggest that this compound exhibits notable inhibitory effects on certain kinases implicated in cancer progression. The dual presence of thiazole and triazole moieties appears to disrupt critical signaling pathways by competing with ATP binding or modulating enzyme conformational dynamics. Additionally, the compound's ability to permeate cell membranes has been assessed through lipid bilayer studies, indicating favorable pharmacokinetic profiles for oral or intravenous administration.

The synthesis of this intricate molecule has been optimized using multi-step organic transformations that highlight modern methodologies in heterocyclic chemistry. Key synthetic steps include nucleophilic substitution reactions between halogenated thiazole precursors and azide-functionalized triazole derivatives under copper-catalyzed conditions (CuAAC). The introduction of the ethyl side chain via Grignard reactions or other organometallic approaches has been carefully controlled to ensure regioselectivity and high yields. Advances in flow chemistry have further streamlined these processes, enabling scalable production for preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design (SBDD). High-resolution crystal structures of target proteins complexed with analogs have begun to emerge from X-ray crystallography experiments conducted at synchrotron facilities worldwide. These structural insights are being leveraged by medicinal chemists to design next-generation derivatives with improved potency and selectivity profiles. The amine group provides a handle for covalent bond formation—a strategy increasingly favored in oncology drug development—to enhance target engagement duration.

The intersection of artificial intelligence (AI) with traditional drug discovery methodologies has accelerated the evaluation pipeline for compounds like 1-2-(1,2-thiazol-5-ylyl)ethyl-lH-l ,23-tria z ol -4-am ine (CAS No: 2138025 - 17 -7). Machine learning models trained on vast chemical datasets can predict physicochemical properties such as solubility , permeability ,and metabolic stability within minutes—tasks that would traditionally require weeks of experimental validation . Furthermore , generative AI algorithms are now capable of proposing novel analogs based on desired pharmacokinetic profiles while avoiding known toxicophores embedded within similar scaffolds . This synergy between computational power and wet-lab experimentation represents a paradigm shift toward more efficient development cycles .

The compound's potential extends beyond oncology into other therapeutic areas where modulation of protein-protein interactions (PPIs) is emerging as a viable strategy . For instance , recent publications highlight its interaction with viral proteases through computational docking studies , suggesting antiviral applications against emerging pathogens . Additionally , inflammatory cytokine pathways show promise as additional targets given th e known role s played b y both th i az o le -a nd -tr i az o le -containing molecules i n modulating immune responses . Preclinical models employing cell-based assays have begun to validate these hypotheses , providing quantitative measures of efficacy across diverse disease contexts .

Ethical considerations surrounding new chemical entities must be addressed through rigorous toxicological assessments prior to human trials . Initial safety evaluations using *in silico* tools have predicted moderate toxicity liabilities based on structural alerts commonly associated with heterocyclic compounds . However , experimental validation via *in vitro* cytotoxicity assays alongside *in vivo* animal studies remains essential before proceeding toward clinical translation . Regulatory agencies increasingly require comprehensive toxicological packages demonstrating minimal risk before approving novel therapeutics entering human populations ; thus ， thorough characterization will be paramount before broader therapeutic application becomes feasible .

The future trajectory for this class of molecules appears promising as research continues into their mechanisms-of-action at atomic resolution . Techniques such as cryo-electron microscopy (CryoEM) are providing unprecedented views into how small molecules perturb biological systems at work—offering both challenges and opportunities for medicinal chemists refining lead compounds like our subject here . Collaborative efforts spanning academia , biotechnology , pharmaceutical corporations ，and regulatory bodies will ultimately determine how quickly these discoveries transition from benchtop research toward patient benefit .